Cas no 127867-25-8 (1-ethynylbicyclo[1.1.1]pentane)

• Product Name: 1-ethynylbicyclo[1.1.1]pentane
• CAS No: 127867-25-8
• MF: C₇H₈
• MW: 92.1384220123291
• MDL: MFCD30803400
• CID: 2769447
• PubChem ID: 14320623
• Update Time: 2025-04-21

1-ethynylbicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-ethynylbicyclo[1.1.1]pentane
• 127867-25-8
• Bicyclo[1.1.1]pentane, 1-ethynyl-
• AB92254
• EN300-36600496
• DTXSID40558878
• EN300-24492403

• MDL： MFCD30803400
• Inchi： 1S/C7H8/c1-2-7-3-6(4-7)5-7/h1,6H,3-5H2
• InChI Key： KRVQVJPCFVMTHR-UHFFFAOYSA-N
• SMILES： C12(C#C)CC(C1)C2

Computed Properties

• Exact Mass: 92.062600255Da
• Monoisotopic Mass: 92.062600255Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes